Cas no 2229429-98-3 ((2-phenoxyphenyl)methanethiol)

• Product Name: (2-phenoxyphenyl)methanethiol
• CAS No: 2229429-98-3
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 6405639
• PubChem ID: 165677589
• Update Time: 2025-06-22

(2-phenoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-phenoxyphenyl)methanethiol
• EN300-1863651
• 2229429-98-3

• Inchi： 1S/C13H12OS/c15-10-11-6-4-5-9-13(11)14-12-7-2-1-3-8-12/h1-9,15H,10H2
• InChI Key： RZAPBCMNEOYVKL-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.06088618g/mol
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-phenoxyphenyl)methanethiol

Introduction to (2-phenoxyphenyl)methanethiol (CAS No. 2229429-98-3)

(2-phenoxyphenyl)methanethiol, with the chemical identifier CAS No. 2229429-98-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical probes. The presence of both phenolic and thiol functional groups makes it a versatile intermediate in synthetic chemistry, offering opportunities for further functionalization and derivatization.

The molecular structure of (2-phenoxyphenyl)methanethiol consists of a central methylene bridge (CH₂) connecting two phenyl rings, one of which is substituted with a phenoxy group (-O-C₆H₅) and the other with a thiol group (-SH). This arrangement imparts distinct chemical properties that make it valuable in various scientific contexts. The thiol group, in particular, is known for its reactivity, enabling the compound to participate in a wide array of chemical reactions, including oxidation-reduction processes and disulfide bond formation.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both phenolic and thiol moieties. These functional groups are frequently found in natural products and drug molecules, contributing to their biological activity. For instance, phenolic compounds are well-known for their antioxidant properties, while thiol-containing molecules often exhibit roles as enzyme inhibitors or signaling modulators. The combination of these features in (2-phenoxyphenyl)methanethiol suggests that it may have applications in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies.

One of the most compelling aspects of (2-phenoxyphenyl)methanethiol is its utility as a building block in medicinal chemistry. The ability to modify its structure through further chemical transformations allows researchers to tailor its properties for specific biological targets. For example, by introducing additional functional groups or conjugating it with other molecules, scientists can create novel derivatives with enhanced binding affinity or selectivity. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing next-generation therapeutics.

Recent studies have begun to uncover the mechanistic insights into how compounds like (2-phenoxyphenyl)methanethiol interact with biological systems. Research using computational modeling and spectroscopic techniques has provided valuable insights into its electronic structure and reactivity. These studies not only enhance our understanding of the compound's behavior but also guide the design of more effective synthetic strategies. Additionally, experimental investigations have explored its potential role in modulating cellular processes, particularly those involving redox-sensitive signaling pathways.

The synthesis of (2-phenoxyphenyl)methanethiol presents an interesting challenge due to the need to precisely control the formation and orientation of its functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve this goal. These techniques allow for high-yield production with minimal side reactions, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of (2-phenoxyphenyl)methanethiol are also subjects of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies using cell-based assays and animal models have begun to address these questions, providing preliminary data on its bioavailability and metabolic stability.

In conclusion, (2-phenoxyphenyl)methanethiol (CAS No. 2229429-98-3) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics targeting various diseases. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.